5-Methoxy-3-((4-methylpiperazin-1-YL)methyl)-1H-indole

• IUPAC Name: 5-methoxy-3-[(4-methylpiperazin-1-yl)methyl]-1H-indole
• InChI: InChI=1S/C15H21N3O/c1-17-5-7-18(8-6-17)11-12-10-16-15-4-3-13(19-2)9-14(12)15/h3-4,9-10,16H,5-8,11H2,1-2H3
• InChI Key: LBQPYBWHUQEKBA-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)CC2=CNC3=C2C=C(C=C3)OC
• Molecular Formula: C15H21N3O
• Molecular Weight: 259.35 g/mol

Description

5-Methoxy-3-((4-methylpiperazin-1-YL)methyl)-1H-indole is a useful research compound. Its molecular formula is C15H21N3O and its molecular weight is 259.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5-Methoxy-3-((4-methylpiperazin-1-YL)methyl)-1H-indole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-Methoxy-3-((4-methylpiperazin-1-YL)methyl)-1H-indole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• DNA Binding Studies : A derivative of 1H-indole, specifically 2-[2′-(4′′-Ethoxyphenyl)-1H-indol-6′-yl]-5-(4′′′-methylpiperazin-1′′′-yl)-1H-benzimidazole, has been synthesized and evaluated as a DNA ligand (Clark et al., 1998).

• Neuropharmacology : Compounds containing the indole-alkyl-amine and aryl-piperazine structures, similar to 5-Methoxy-3-((4-methylpiperazin-1-YL)methyl)-1H-indole, have been investigated for their potential as 5-HT(1A) agonists. These are considered for studies related to mood disorders (Heinrich et al., 2004).

• Antidepressant Potential : A study on S32212, a compound with similarities to 5-Methoxy-3-((4-methylpiperazin-1-YL)methyl)-1H-indole, highlighted its potential as an antidepressant. It acts as a serotonin (5-HT)2C receptor inverse agonist and α2-adrenoceptor antagonist (Dekeyne et al., 2012).

• Treatment of Cognitive Disorders : Research on a derivative, SUVN-502, has shown promise for the treatment of cognitive disorders like Alzheimer's disease. It is a potent, selective, and orally active serotonin 6 (5-HT6) receptor antagonist (Nirogi et al., 2017).

• Anti-Hepatitis B Virus Activities : Ethyl 5-hydroxyindole-3-carboxylates, structurally related to 5-Methoxy-3-((4-methylpiperazin-1-YL)methyl)-1H-indole, have been evaluated for their anti-hepatitis B virus (HBV) activities (Zhao et al., 2006).

• Antidepressant and Reuptake Inhibitor : Studies have explored compounds containing indole and piperazine as effective antidepressants and 5-HT reuptake inhibitors, focusing on their potential in enhancing serotonergic neurotransmission (Matzen et al., 2000).

• Antimicrobial and Antioxidant Agents : Novel indole derivatives, including those structurally related to 5-Methoxy-3-((4-methylpiperazin-1-YL)methyl)-1H-indole, have been synthesized and evaluated for their potential as antimicrobial and antioxidant agents (Kalshetty et al., 2012).

• Radioligand Synthesis for Alzheimer's Imaging : Carbon-11-labeled serotonin (5-hydroxytryptamine) 6 receptor (5-HT6R) antagonists, related to 5-Methoxy-3-((4-methylpiperazin-1-YL)methyl)-1H-indole, have been prepared for potential use as PET radioligands in imaging Alzheimer's disease (Wang et al., 2018).

• Synthetic Cannabinoids : Research has identified novel synthetic cannabinoids that include structural elements similar to 5-Methoxy-3-((4-methylpiperazin-1-YL)methyl)-1H-indole, highlighting their chemical and pharmacological properties (Uchiyama et al., 2013).

• Parkinson’s Disease Research : KAD22, a compound designed as a dopamine D2 receptor agonist with antioxidant activity for potential treatment of Parkinson’s disease, shares structural similarities with 5-Methoxy-3-((4-methylpiperazin-1-YL)methyl)-1H-indole (Kaczor et al., 2021).